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(3β,22E)-Ergosta-5,7,22-triene-3,24,25-triol 3-Acetate (3β,22E)-Ergosta-5,7,22-triene-3,24,25-triol 3-Acetate (3β,22E)-Ergosta-5,7,22-triene-3,24,25-triol 3-Acetate is an intermediate in the preparation of 24,25-Dihydroxyvitamin D2 a hydroxylated metabolite of Vitamin D2.
Brand Name: Vulcanchem
CAS No.: 69425-77-0
VCID: VC0032980
InChI: InChI=1S/C30H46O4/c1-19(12-17-30(7,33)27(3,4)32)24-10-11-25-23-9-8-21-18-22(34-20(2)31)13-15-28(21,5)26(23)14-16-29(24,25)6/h8-9,12,17,19,22,24-26,32-33H,10-11,13-16,18H2,1-7H3/b17-12+/t19-,22+,24-,25+,26+,28+,29-,30?/m1/s1
SMILES: CC(C=CC(C)(C(C)(C)O)O)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula: C30H46O4
Molecular Weight: 470.694

(3β,22E)-Ergosta-5,7,22-triene-3,24,25-triol 3-Acetate

CAS No.: 69425-77-0

Cat. No.: VC0032980

Molecular Formula: C30H46O4

Molecular Weight: 470.694

* For research use only. Not for human or veterinary use.

(3β,22E)-Ergosta-5,7,22-triene-3,24,25-triol 3-Acetate - 69425-77-0

Specification

Description (3β,22E)-Ergosta-5,7,22-triene-3,24,25-triol 3-Acetate is an intermediate in the preparation of 24,25-Dihydroxyvitamin D2 a hydroxylated metabolite of Vitamin D2.
CAS No. 69425-77-0
Molecular Formula C30H46O4
Molecular Weight 470.694
IUPAC Name [(3S,9S,10R,13R,14R,17R)-17-[(E,2R)-5,6-dihydroxy-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
Standard InChI InChI=1S/C30H46O4/c1-19(12-17-30(7,33)27(3,4)32)24-10-11-25-23-9-8-21-18-22(34-20(2)31)13-15-28(21,5)26(23)14-16-29(24,25)6/h8-9,12,17,19,22,24-26,32-33H,10-11,13-16,18H2,1-7H3/b17-12+/t19-,22+,24-,25+,26+,28+,29-,30?/m1/s1
Standard InChI Key HJJUINMDVUZOPE-VKXPXGBTSA-N
SMILES CC(C=CC(C)(C(C)(C)O)O)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OC(=O)C)C)C

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